5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 7-methoxy-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C8H9N3O/c1-6-5-8(12-2)11-7(10-6)3-4-9-11/h3-5H,1-2H3
• InChI Key: HOGRPHVNABBITM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=NN2C(=C1)OC

Description

5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-7-methoxypyrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methanol (5 ml) was added to a suspension of 0.40 g of 60% sodium hydride in 10 ml of DMF. Then a solution of 1 g of 5-methyl-7-chloropyrazolo[1,5-a]pyrimidine in 5 ml of DMF was added dropwise thereinto at 0° C. and stirred at room temperature for 2 hours. The reaction mixture was poured into ice water and the crystals precipitated were collected by filtration and recrystallized from diethyl ether to provide 0.40 g of the title compound as colorless crystals. The structure and melting point of the compound obtained are shown in Table 1.